2-{[(3,4-Dimethylphenoxy)acetyl]amino}-4,5-dimethyl-3-thiophenecarboxamide

• Molecular Formula: C17H20N2O3S
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 2-[[2-(3,4-dimethylphenoxy)acetyl]amino]-4,5-dimethylthiophene-3-carboxamide
• InChI: InChI=1S/C17H20N2O3S/c1-9-5-6-13(7-10(9)2)22-8-14(20)19-17-15(16(18)21)11(3)12(4)23-17/h5-7H,8H2,1-4H3,(H2,18,21)(H,19,20)
• InChI Key: DPDJBKKTPCDQTD-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=C(C(=C(S2)C)C)C(=O)N)C

Description

2-{[(3,4-Dimethylphenoxy)acetyl]amino}-4,5-dimethyl-3-thiophenecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that is widely used in research laboratories for its unique properties. In

Mechanism of Action

The mechanism of action of 2-{[(3,4-Dimethylphenoxy)acetyl]amino}-4,5-dimethyl-3-thiophenecarboxamide is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in various biological processes. It has been shown to inhibit the growth of cancer cells and reduce inflammation.
Biochemical and Physiological Effects
2-{[(3,4-Dimethylphenoxy)acetyl]amino}-4,5-dimethyl-3-thiophenecarboxamide has various biochemical and physiological effects. It has been shown to reduce the production of certain inflammatory molecules and inhibit the growth of cancer cells. It has also been shown to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[(3,4-Dimethylphenoxy)acetyl]amino}-4,5-dimethyl-3-thiophenecarboxamide is its unique properties that make it suitable for various scientific research applications. However, one of the limitations is its potential toxicity, which requires careful handling in the laboratory.

Future Directions

There are various future directions for the research on 2-{[(3,4-Dimethylphenoxy)acetyl]amino}-4,5-dimethyl-3-thiophenecarboxamide. One of the directions is to explore its potential applications in developing novel drugs for the treatment of various diseases. Another direction is to investigate its potential use as a diagnostic tool for certain diseases. Additionally, further research is needed to understand its mechanism of action and potential toxicity.
Conclusion
2-{[(3,4-Dimethylphenoxy)acetyl]amino}-4,5-dimethyl-3-thiophenecarboxamide is a synthetic compound that has potential applications in various fields. Its unique properties make it suitable for various scientific research applications, including medicinal chemistry, cancer research, and inflammation research. Further research is needed to fully understand its mechanism of action and potential toxicity. Its potential applications in developing novel drugs and diagnostic tools make it a promising compound for future research.

Synthesis Methods

The synthesis of 2-{[(3,4-Dimethylphenoxy)acetyl]amino}-4,5-dimethyl-3-thiophenecarboxamide involves the reaction of 3,4-dimethylphenol with acetic anhydride to form 3,4-dimethylphenyl acetate. This intermediate product is then reacted with thionyl chloride to form 3,4-dimethylphenyl chloroacetate. The final product is obtained by reacting 3,4-dimethylphenyl chloroacetate with 2-amino-4,5-dimethylthiophene-3-carboxamide in the presence of a base.

Scientific Research Applications

2-{[(3,4-Dimethylphenoxy)acetyl]amino}-4,5-dimethyl-3-thiophenecarboxamide has various scientific research applications. It is widely used in medicinal chemistry for developing novel drugs. It has shown promising results in the treatment of cancer, inflammation, and infectious diseases. It is also used in the synthesis of other compounds that have potential applications in various fields.